Cas no 2138233-21-1 (Thieno[2,3-d]pyrimidine, 2-chloro-4-methyl-)

• Product Name: Thieno[2,3-d]pyrimidine, 2-chloro-4-methyl-
• CAS No: 2138233-21-1
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 5259883
• Update Time: 2025-06-15

Thieno[2,3-d]pyrimidine, 2-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methylthieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine, 2-chloro-4-methyl-

• Inchi： 1S/C7H5ClN2S/c1-4-5-2-3-11-6(5)10-7(8)9-4/h2-3H,1H3
• InChI Key： OTNDZMMYCHCSGB-UHFFFAOYSA-N
• SMILES： ClC1N=C2C(C=CS2)=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.9
• Topological Polar Surface Area: 54

Additional information on Thieno[2,3-d]pyrimidine, 2-chloro-4-methyl-

Comprehensive Analysis of Thieno[2,3-d]pyrimidine, 2-chloro-4-methyl- (CAS No. 2138233-21-1)

The compound Thieno[2,3-d]pyrimidine, 2-chloro-4-methyl- (CAS No. 2138233-21-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a thieno[2,3-d]pyrimidine core with a chloro and methyl substituent, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting kinase inhibitors and other therapeutic agents.

In recent years, the demand for heterocyclic compounds like Thieno[2,3-d]pyrimidine derivatives has surged due to their role in developing novel small-molecule drugs. This compound's 2-chloro-4-methyl substitution pattern is critical for modulating electronic properties and binding affinity, making it a valuable scaffold in medicinal chemistry. Searches for "thieno[2,3-d]pyrimidine synthesis" and "CAS 2138233-21-1 applications" have spiked, reflecting growing interest in its synthetic pathways and functional uses.

From a structural perspective, the thieno[2,3-d]pyrimidine framework is analogous to purine bases, enabling interactions with biological targets such as enzymes and receptors. The chloro group at the 2-position offers a reactive site for further derivatization, while the 4-methyl group enhances lipophilicity, improving membrane permeability—a key factor in drug design. These features align with current trends in fragment-based drug discovery and covalent inhibitor development, topics frequently queried in academic and industrial forums.

Beyond pharmaceuticals, CAS 2138233-21-1 is explored in materials science for constructing organic electronic materials. Its conjugated system and substituent effects contribute to tunable optoelectronic properties, relevant for OLEDs and photovoltaic devices. Queries like "thieno[2,3-d]pyrimidine in organic electronics" highlight cross-disciplinary appeal. Environmental stability and synthetic accessibility further bolster its industrial relevance.

Analytical characterization of Thieno[2,3-d]pyrimidine, 2-chloro-4-methyl- typically involves NMR, HPLC, and mass spectrometry to confirm purity and structure—a process often searched as "CAS 2138233-21-1 characterization." Regulatory compliance with REACH and other guidelines ensures safe handling, though it is not classified as hazardous under current standards. This aligns with the broader shift toward green chemistry and sustainable synthetic practices.

In summary, Thieno[2,3-d]pyrimidine, 2-chloro-4-methyl- exemplifies the convergence of medicinal and materials chemistry. Its dual utility in drug design and advanced materials, coupled with straightforward synthetic routes, positions it as a compound of enduring scientific and commercial value. As research into kinase inhibitors and organic semiconductors expands, this molecule will likely remain a focal point for innovation.